Cas no 1177335-83-9 (Methyl-2-(tetrahydro-pyran-2-yl)-ethyl-amine)

• Product Name: Methyl-2-(tetrahydro-pyran-2-yl)-ethyl-amine
• CAS No: 1177335-83-9
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD09027575
• CID: 2127485
• PubChem ID: 45791005
• Update Time: 2025-08-04

Methyl-2-(tetrahydro-pyran-2-yl)-ethyl-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(tetrahydro-2H-pyran-2-yl)ethanamine
• Methyl-[2-(tetrahydro-pyran-2-yl)-ethyl]-amine
• CXB33583
• NS-01107
• N-methyl-2-(tetrahydro-2H-pyran-2-yl)ethan-1-amine
• 1177335-83-9
• MFCD09027575
• N-methyl-2-(oxan-2-yl)ethanamine
• N-methyl-2-[(2S)-oxan-2-yl]ethanamine
• SB31022
• SCHEMBL15368481
• CS-0301739
• DA-15010
• methyl[2-(oxan-2-yl)ethyl]amine
• methyl(2-(oxan-2-yl)ethyl)amine
• AKOS011840555
• EN300-1254495
• 975-244-2
• Methyl-2-(tetrahydro-pyran-2-yl)-ethyl-amine

• MDL： MFCD09027575
• Inchi： 1S/C8H17NO/c1-9-6-5-8-4-2-3-7-10-8/h8-9H,2-7H2,1H3
• InChI Key： BTHOXOWVAORCIM-UHFFFAOYSA-N
• SMILES： O1CCCCC1CCNC

Computed Properties

• Exact Mass: 143.131014166Da
• Monoisotopic Mass: 143.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 201.1±13.0 °C at 760 mmHg
• Flash Point: 76.6±9.3 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

Methyl-2-(tetrahydro-pyran-2-yl)-ethyl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on Methyl-2-(tetrahydro-pyran-2-yl)-ethyl-amine

Professional Introduction to Methyl-2-(tetrahydro-pyran-2-yl)-ethyl-amine (CAS No. 1177335-83-9)

Methyl-2-(tetrahydro-pyran-2-yl)-ethyl-amine, a compound with the CAS number 1177335-83-9, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic methodologies. The presence of a tetrahydro-pyran ring and an amine functional group makes it a versatile intermediate for constructing more complex molecular architectures.

The tetrahydro-pyran moiety in Methyl-2-(tetrahydro-pyran-2-yl)-ethyl-amine contributes to its structural flexibility, which is highly valuable in medicinal chemistry. This structural feature allows for facile modifications and derivatization, making it an attractive building block for the synthesis of novel bioactive compounds. Recent advancements in the field of organometallic chemistry have further highlighted the utility of such heterocyclic compounds in facilitating cross-coupling reactions, which are pivotal in constructing carbon-carbon bonds essential for drug molecule synthesis.

In the realm of pharmaceutical research, Methyl-2-(tetrahydro-pyran-2-yl)-ethyl-amine has been explored as a precursor in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in generating derivatives that interact with enzyme active sites, modulating metabolic pathways relevant to neurological disorders. The amine functionality not only serves as a nucleophilic site for further chemical transformations but also contributes to the compound's solubility and bioavailability, critical factors in drug formulation.

Recent publications have underscored the importance of Methyl-2-(tetrahydro-pyran-2-yl)-ethyl-amine in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations such as poor stability and immunogenicity. The tetrahydro-pyran ring enhances the conformational stability of these mimetics, improving their pharmacokinetic profiles. This has opened new avenues for developing treatments against diseases like cancer and inflammatory conditions where peptide-based therapies are currently being investigated.

The compound's utility extends beyond medicinal chemistry into materials science, particularly in the development of chiral auxiliaries and catalysts. The asymmetric synthesis of Methyl-2-(tetrahydro-pyran-2-yl)-ethyl-amine has provided insights into designing more efficient catalysts for enantioselective transformations. These advancements are crucial for producing enantiomerically pure drugs, which often exhibit significantly different biological activities depending on their stereochemistry.

From a synthetic chemistry perspective, Methyl-2-(tetrahydro-pyran-2-yl)-ethyl-amine exemplifies the elegance of functional group interconversion strategies. Its synthesis typically involves multi-step processes that showcase the interplay between organic transformations such as nucleophilic substitution, elimination reactions, and ring-forming processes. The use of palladium-catalyzed cross-coupling reactions has been particularly noteworthy in facilitating the introduction of the tetrahydro-pyran unit, highlighting the importance of transition metal catalysis in modern synthetic methodologies.

The growing interest in green chemistry principles has also influenced the approach to synthesizing Methyl-2-(tetrahydro-pyran-2-yl)-ethyl-amine. Researchers are increasingly employing solvent-free conditions and catalytic methods that minimize waste generation while maintaining high yields. Such environmentally conscious approaches align with global efforts to promote sustainable chemical practices, ensuring that pharmaceutical development remains both innovative and ecologically responsible.

In conclusion, Methyl-2-(tetrahydro-pyran-2-yl)-ethyl-amine (CAS No. 1177335-83-9) represents a cornerstone molecule in contemporary chemical research. Its unique structural features and versatile reactivity make it indispensable in various applications ranging from drug discovery to advanced materials science. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping future therapeutic strategies and synthetic innovations.